5-(methylamino)pyridazine-4-carboxylic acid hydrochloride
Overview
Description
Preparation Methods
The synthesis of 5-(methylamino)pyridazine-4-carboxylic acid hydrochloride involves several steps. One common synthetic route includes the reaction of pyridazine-4-carboxylic acid with methylamine under controlled conditions to form the desired product. The reaction typically requires a solvent such as ethanol or methanol and may involve heating to facilitate the reaction . Industrial production methods often involve similar synthetic routes but are scaled up to accommodate larger quantities .
Chemical Reactions Analysis
5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Common reagents and conditions used in these reactions include acidic or basic environments, solvents like water or organic solvents, and specific temperatures to optimize the reaction rates . The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride has a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of 5-(methylamino)pyridazine-4-carboxylic acid hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical processes . The exact molecular targets and pathways involved depend on the specific application and context of its use .
Comparison with Similar Compounds
5-(Methylamino)pyridazine-4-carboxylic acid hydrochloride can be compared with other similar compounds, such as:
Pyridazine-4-carboxylic acid: This compound lacks the methylamino group, which may result in different chemical properties and reactivity.
Methylaminopyridine derivatives: These compounds have similar structures but may differ in the position of the methylamino group or other substituents, leading to variations in their chemical behavior and applications.
The uniqueness of this compound lies in its specific structure, which imparts distinct chemical properties and reactivity compared to other similar compounds .
Properties
CAS No. |
2551117-79-2 |
|---|---|
Molecular Formula |
C6H8ClN3O2 |
Molecular Weight |
189.6 |
Purity |
95 |
Origin of Product |
United States |
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